Cas no 896352-38-8 (N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide)

• Product Name: N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide
• CAS No: 896352-38-8
• MF: C₁₉H₁₆N₂O₃S₂
• MW: 384.471941947937
• CID: 6519982
• Update Time: 2025-10-28

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide
• N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-4-methylsulfanylbenzamide

• Inchi： 1S/C19H16N2O3S2/c1-25-14-5-2-12(3-6-14)18(22)21-19-20-15(11-26-19)13-4-7-16-17(10-13)24-9-8-23-16/h2-7,10-11H,8-9H2,1H3,(H,20,21,22)
• InChI Key： AEKUOHQHDSHZDZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3OCCOC3=C2)=CS1)(=O)C1=CC=C(SC)C=C1

Additional information on N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide

Research Brief on N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide (CAS: 896352-38-8)

Recent studies on N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide (CAS: 896352-38-8) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxin-thiazole scaffold, has garnered attention due to its selective inhibitory activity against specific molecular targets implicated in various diseases, including cancer and inflammatory disorders. The following sections provide a comprehensive overview of the latest research findings, focusing on its mechanism of action, pharmacological properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with protein kinases, particularly those involved in signal transduction pathways. Recent in vitro studies have demonstrated that N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide exhibits potent inhibitory effects on certain tyrosine kinases, which play a critical role in cell proliferation and survival. Structural analyses using X-ray crystallography have revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their enzymatic activity. This finding has significant implications for the development of targeted therapies for kinase-driven malignancies.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. Preclinical studies in animal models have shown that N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These effects are attributed to the compound's ability to interfere with the signaling cascades that lead to the production of pro-inflammatory cytokines. Such findings suggest that this molecule could be repurposed for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Another notable aspect of the research is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have indicated that N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide exhibits favorable oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges related to its solubility and tissue distribution remain to be addressed. Advanced formulation strategies, such as nanoparticle-based delivery systems, are currently being explored to enhance its therapeutic efficacy.

In conclusion, N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-4-(methylsulfanyl)benzamide (CAS: 896352-38-8) represents a multifaceted compound with significant potential in both oncology and immunology. Its dual role as a kinase inhibitor and anti-inflammatory agent underscores its versatility as a pharmacological tool. Future research should focus on optimizing its chemical structure to improve selectivity and reduce off-target effects, as well as conducting clinical trials to validate its therapeutic benefits in human subjects.